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Introduction: Bauxite, the primary ore of aluminum, is formed through the laterization of

aluminous-rich parent rocks. Its exploration traditionally involves extensive and costly fieldwork.

Remote sensing offers a powerful, non-invasive tool for preliminary exploration, enabling the

mapping of large areas to identify promising targets for detailed ground investigation.[1][2][3]

This is achieved by identifying the spectral signatures of bauxite and its associated mineralogy,

such as gibbsite, boehmite, clay minerals (kaolinite), and iron oxides (hematite and goethite).[4]

[5]

This document provides detailed application notes and protocols for utilizing multispectral and

hyperspectral remote sensing data for bauxite exploration.

Application Note 1: Regional Bauxite Prospecting
with Multispectral Sensors
Multispectral sensors, such as those on Landsat and Sentinel-2 satellites, provide excellent

spatial coverage and are often freely available, making them ideal for initial, large-scale

prospecting.[6] While they have a lower spectral resolution than hyperspectral sensors, their

specific band placements can effectively identify key mineral groups associated with bauxitic

laterites.[3][7] Advanced Spaceborne Thermal Emission and Reflection Radiometer (ASTER)

data, with its dedicated bands in the Short-Wave Infrared (SWIR) region, is particularly well-

suited for discriminating minerals with Al-OH, Mg-OH, and Fe-OH absorption features.[4][8][9]
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Key Minerals and their Spectral Features:

Gibbsite (Al(OH)₃): A primary component of bauxite, it exhibits a distinct absorption feature

around 2.26 µm.[9]

Kaolinite (Al₂Si₂O₅(OH)₄): A common clay mineral in lateritic profiles, showing a doublet

absorption feature around 2.20 µm.

Iron Oxides (Hematite, Goethite): These minerals are responsible for the reddish color of

laterites and have strong absorption features in the Visible and Near-Infrared (VNIR) regions.

[4]

Commonly Used Sensors: The selection of a sensor depends on the trade-off between spatial,

spectral, and temporal resolution, as well as cost.

Sensor
Key Spectral
Bands (for
Bauxite)

Spatial
Resolution (m)

Revisit Time
(days)

Key
Advantages

Landsat 8/9 OLI

Band 6 (SWIR 1:

1.57-1.65 µm),

Band 7 (SWIR 2:

2.11-2.29 µm)

30 16 (8 combined)

Long historical

archive, free data

access.

Sentinel-2 MSI

Band 11 (SWIR

1: 1.57-1.65 µm),

Band 12 (SWIR

2: 2.10-2.28 µm)

20 5

Higher spatial

resolution in

VNIR/SWIR than

Landsat, free

data.[6]

ASTER

Bands 4-9

(SWIR: 1.60-2.43

µm), Bands 1-3

(VNIR)

30 (SWIR), 15

(VNIR)
16

Six SWIR bands

specifically

designed for

geological

mapping.[1][4][8]

[9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b576324?utm_src=pdf-body
https://www.ias.ac.in/public/Volumes/jess/130/00/0189.pdf
https://www.researchgate.net/publication/234833257_Analysis_of_ASTER_data_for_mapping_bauxite_rich_pockets_within_high_altitude_lateritic_bauxite_Jharkhand_India
https://www.researchgate.net/publication/388102034_Comparative_Performance_of_Sentinel-2_and_Landsat-9_Data_for_Raw_Materials'_Exploration_Onshore_and_in_Coastal_Areas
https://www.isprs.org/proceedings/XXXVII/congress/8_pdf/12_WG-VIII-12/02.pdf
https://www.researchgate.net/publication/234833257_Analysis_of_ASTER_data_for_mapping_bauxite_rich_pockets_within_high_altitude_lateritic_bauxite_Jharkhand_India
https://www.tandfonline.com/doi/full/10.1080/10095020.2018.1530857
https://www.ias.ac.in/public/Volumes/jess/130/00/0189.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Note 2: Detailed Mineralogical Mapping
with Hyperspectral Sensors
Hyperspectral remote sensing, with hundreds of narrow, contiguous spectral bands, provides a

detailed spectrum for each pixel, allowing for the identification of individual minerals rather than

just mineral groups.[10] This makes it a powerful tool for detailed mapping of bauxite quality

and differentiating between different aluminous minerals (e.g., gibbsite vs. boehmite) and

associated clays.[1][10]

Key Advantages:

Mineral Differentiation: Ability to distinguish between minerals with very similar spectral

features.

Quantitative Estimation: Techniques like spectral unmixing can estimate the sub-pixel

abundance of specific minerals, providing insights into ore grade.[1][2]

Sensors and Platforms:

Hyperion (onboard EO-1): A historical satellite-based hyperspectral sensor that provided

valuable data despite being decommissioned.[10]

AVIRIS (Airborne): Airborne Visible/Infrared Imaging Spectrometer is a leading airborne

sensor that provides high-quality data for targeted studies.

PRISMA: A current hyperspectral satellite mission from the Italian Space Agency offering

high-spectral resolution data.[11][12]

Experimental Protocols
Protocol 1: Bauxite Potential Mapping using ASTER
Multispectral Data
Objective: To identify and map areas with high potential for bauxite deposits using ASTER data

by targeting Al-OH and Fe-oxide mineral signatures.

Methodology:
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Data Acquisition:

Obtain ASTER Level 1T (Precision Terrain Corrected Registered At-Sensor Radiance)

data for the area of interest (AOI). Ensure the scene has minimal cloud cover.

Acquire a corresponding Digital Elevation Model (DEM), such as from SRTM or ASTER's

stereo capabilities, as bauxite deposits are often found on specific topographic features

like plateaus.[1][2][4]

Pre-processing:

Radiometric Calibration: Convert digital numbers (DNs) to at-sensor radiance.

Atmospheric Correction: Apply an atmospheric correction model (e.g., FLAASH, QUAC) to

convert radiance to surface reflectance. This is a critical step for accurate spectral

analysis.[10]

Crosstalk Correction: For ASTER SWIR data, apply a crosstalk correction algorithm.

Image Processing & Analysis:

Band Ratios: Calculate specific band ratios to enhance the spectral features of target

minerals and suppress shadowing effects.

Al-OH Minerals (Gibbsite, Kaolinite): (Band 4 + Band 6) / Band 5

Ferric Iron (Fe³⁺): Band 2 / Band 1

Principal Component Analysis (PCA): Apply PCA to the VNIR and SWIR bands to reduce

data dimensionality and isolate spectral information. Often, specific principal components

will highlight iron oxides or clay minerals.

Spectral Angle Mapper (SAM) Classification:

Obtain reference spectra for gibbsite, kaolinite, and goethite from a spectral library (e.g.,

USGS Spectral Library).[8][13]

Resample the library spectra to match ASTER's band passes.
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Run the SAM algorithm, which classifies pixels by calculating the spectral angle

between the image spectrum and the reference spectra.[8][14] Smaller angles indicate

a better match.

Post-processing and Validation:

Integration with DEM: Drape the classification map over the DEM. Bauxite deposits often

occur on elevated, flat-topped plateaus.[4] This contextual information helps eliminate

false positives.

Field Verification: Ground-truth the classified map by visiting high-potential areas to collect

samples for geochemical analysis (e.g., XRF) to validate the presence and quality of

bauxite.[1][13]

Protocol 2: Sub-pixel Mineral Abundance Mapping with
Hyperspectral Data
Objective: To generate quantitative maps of bauxite-related mineral abundances using

hyperspectral imagery.

Methodology:

Data Acquisition:

Acquire airborne or satellite (e.g., PRISMA) hyperspectral data for the target area.

Pre-processing:

Perform radiometric calibration and atmospheric correction to obtain surface reflectance

data.

Identify and remove noisy or water absorption bands.[10]

Endmember Extraction:

Dimensionality Reduction: Use Minimum Noise Fraction (MNF) transform to reduce the

dimensionality of the data and segregate noise.[8][13][15]
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Pure Pixel Identification: Apply a Pixel Purity Index (PPI) algorithm to the MNF results to

identify the most spectrally "pure" pixels in the scene.[8][13]

N-Dimensional Visualization: Plot the pure pixels in an n-D scatterplot to visually identify

and select spectral endmembers (e.g., gibbsite, kaolinite, goethite, vegetation, soil).[10]

[13]

Spectral Unmixing:

Linear Spectral Unmixing (LSU): This technique models each pixel's spectrum as a linear

combination of the extracted endmember spectra.[1][2][10]

The output is a set of abundance maps (or fraction images), one for each endmember,

where pixel values represent the estimated percentage of that endmember within the

pixel.[1][2]

Analysis and Validation:

Analyze the gibbsite abundance map to identify areas with high concentrations, indicating

potential bauxite deposits.

Correlate the abundance maps with known geology and field sample data. A high

correlation between predicted alumina abundance and geochemical analysis provides

strong validation.[1]
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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